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Compound of Interest

Compound Name: 2-(Chloromethyl)-5-methylthiazole

CAS No.: 921145-23-5

Cat. No.: B2368252

Get Quote

Identity, Synthesis, and Application in Drug Discovery[1]
[2][3]
Executive Summary & Critical Disambiguation
2-(Chloromethyl)-5-methylthiazole is a specialized heterocyclic building block primarily

utilized in medicinal chemistry for the synthesis of bioactive compounds, including GLP-1

receptor agonists.[1][2] It is most frequently supplied and handled as its hydrochloride salt due

to the instability of the free base.[2]

CRITICAL WARNING: Researchers must distinguish this compound from its structural isomer,

2-Chloro-5-(chloromethyl)thiazole (CCMT).[1][2] The latter is a high-volume industrial

intermediate used in the production of neonicotinoid insecticides (e.g., Thiamethoxam).[2]

Confusing these two CAS numbers or structures will lead to catastrophic synthesis failures due

to differing reactivity profiles (alkylating agent vs. aryl chloride).[2]
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Feature Target Compound
Common Confusion (The

"Imposter")

Chemical Name
2-(Chloromethyl)-5-

methylthiazole

2-Chloro-5-

(chloromethyl)thiazole

Structure

Thiazole ring with: [1][3][2][4]

[5][6]• Pos 2: Chloromethyl (-

CH₂Cl)[1][2][6]• Pos 5: Methyl

(-CH₃)

Thiazole ring with: • Pos 2:

Chloro (-Cl)[1][3][2][6]• Pos 5:

Chloromethyl (-CH₂Cl)

CAS Number (HCl) 1189464-33-2 N/A (Usually free base)

CAS Number (Base) 921145-23-5 (Rare) 105827-91-6

Primary Use
Medicinal Chemistry (GLP-1

analogs)

Agrochemicals

(Thiamethoxam)

Reactivity
Highly reactive alkylating agent

(benzylic-like)

Dual reactivity: Alkylating (C5)

& SNAr (C2)

Synthetic Pathways and Mechanism[7]
The synthesis of 2-(chloromethyl)-5-methylthiazole typically proceeds via the modification of

a hydroxymethyl precursor.[2] Unlike its industrial isomer (CCMT), which is formed by radical

chlorination of allyl isothiocyanates, the target compound requires a more controlled functional

group transformation to preserve the 5-methyl substituent.[2]

Protocol: Deoxychlorination of 2-(Hydroxymethyl)-5-
methylthiazole
This protocol describes the conversion of the alcohol precursor to the chloride using thionyl

chloride (

).[2] This method is preferred for its high atom economy and the gaseous nature of byproducts
(

,

), which simplifies purification.[2]
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Reagents & Materials:
Precursor: 2-(Hydroxymethyl)-5-methylthiazole (CAS 13848-69-6).[1][2]

Reagent: Thionyl Chloride (

) (Excess, 1.5 - 2.0 eq).[1][2]

Solvent: Dichloromethane (DCM) or Chloroform (Anhydrous).[1][2]

Catalyst: DMF (Catalytic amount, optional to form Vilsmeier-Haack intermediate).

Step-by-Step Methodology:
Solvation: Dissolve 2-(hydroxymethyl)-5-methylthiazole (1.0 eq) in anhydrous DCM under an

inert atmosphere (

or

). Cool the solution to 0°C.

Activation: Add catalytic DMF (2-3 drops). This activates the thionyl chloride, accelerating the

formation of the chlorosulfite intermediate.

Chlorination: Dropwise add

(1.5 eq) over 30 minutes. The reaction is exothermic; maintain internal temperature < 10°C
to prevent polymerization.[2]

Reflux: Allow the mixture to warm to room temperature, then reflux (40°C) for 2–4 hours.

Monitor by TLC or LC-MS for the disappearance of the alcohol.[2]

Workup (HCl Salt Isolation):

Evaporate the solvent and excess

under reduced pressure.[2][5][7]

The residue is the crude hydrochloride salt.[2]
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Recrystallization: Triturate with cold diethyl ether or acetonitrile to yield 2-
(chloromethyl)-5-methylthiazole hydrochloride as an off-white solid.[1][2]

Visualizing the Divergent Syntheses
The following diagram contrasts the synthesis of the target compound with the industrial route

for its isomer, highlighting why they are distinct chemical entities.

TARGET: 2-(Chloromethyl)-5-methylthiazole

IMPOSTER: 2-Chloro-5-(chloromethyl)thiazole

2-(Hydroxymethyl)-
5-methylthiazole SOCl2 / DCM

2-(Chloromethyl)-
5-methylthiazole HCl
(CAS 1189464-33-2)

Deoxychlorination
(SNi Mechanism)

Allyl Isothiocyanate Cl2 / CHCl3
2-Chloro-5-

(chloromethyl)thiazole
(CAS 105827-91-6)

Radical Cyclization
& Chlorination

Click to download full resolution via product page

Figure 1: Divergent synthetic pathways.[1][2] The target compound (Blue) preserves the 5-

methyl group and modifies the 2-position, whereas the industrial isomer (Red) is constructed

via cyclization of allyl isothiocyanate.

Applications in Drug Development[3]
Medicinal Chemistry: GLP-1 Receptor Agonists
2-(Chloromethyl)-5-methylthiazole is utilized as a precise alkylating agent to introduce the (5-

methylthiazol-2-yl)methyl moiety.[1][2] This structural motif is increasingly relevant in the

optimization of GLP-1 receptor agonists (Glucagon-like peptide-1), which are critical for treating

Type 2 diabetes and obesity.[1][2]

Mechanism of Action in Synthesis: The chloromethyl group at the 2-position acts as a

"warhead" for nucleophilic attack.[2] In a typical workflow:
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Nucleophile: A phenol or amine on the core scaffold (e.g., a benzimidazole derivative).[1][2]

Base:

or

in DMF.[1][2]

Reaction:

displacement of the chloride.[1][2]

Outcome: The 5-methylthiazole ring is appended to the drug scaffold, often improving

metabolic stability or binding affinity compared to a simple benzyl group.[1][2]

Why 5-Methyl?
The 5-methyl substituent on the thiazole ring is not merely decorative.[1][2] It blocks the

metabolically labile 5-position, preventing oxidative degradation by cytochrome P450 enzymes,

thereby extending the half-life of the resulting pharmaceutical.[1][2]

Handling & Safety Protocols
As an alkylating agent, 2-(chloromethyl)-5-methylthiazole presents specific hazards. The

hydrochloride salt is safer to handle than the free base but still requires strict controls.[2]
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Hazard Class Description Mitigation Protocol

Skin Corrosion

Causes severe skin burns

(H314).[1][2] The chloromethyl

group hydrolyzes to release

HCl upon contact with

moisture.[1][2]

Wear nitrile gloves (double

gloving recommended) and a

lab coat.[1][2] Handle only in a

fume hood.

Genotoxicity
Alkylating agents are potential

mutagens.[1][2]

Avoid all inhalation of dust.[1]

[2] Use a closed weighing

system if possible.

Stability
The free base is unstable and

prone to polymerization.[2]

Storage: Keep as the HCl salt

at -20°C under argon. If free

base is generated, use

immediately.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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